![molecular formula C20H24N2O B5700761 4-[(4-benzyl-1-piperidinyl)methyl]benzamide](/img/structure/B5700761.png)
4-[(4-benzyl-1-piperidinyl)methyl]benzamide
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Overview
Description
4-[(4-benzyl-1-piperidinyl)methyl]benzamide, also known as BMB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-[(4-benzyl-1-piperidinyl)methyl]benzamide is not fully understood, but it is believed to act as a modulator of the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in various cellular processes such as calcium signaling, ion channel regulation, and protein folding. By modulating the sigma-1 receptor, this compound may affect these cellular processes and result in its observed pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. In a study on rats, this compound was found to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that are involved in mood regulation. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[(4-benzyl-1-piperidinyl)methyl]benzamide in lab experiments is its high potency and selectivity towards the sigma-1 receptor. This allows for more precise and specific experiments. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability and limit its use in certain experiments.
Future Directions
There are several future directions for the study of 4-[(4-benzyl-1-piperidinyl)methyl]benzamide. One direction is to investigate its potential as a drug candidate for the treatment of neuropathic pain and depression. Another direction is to further understand its mechanism of action and how it affects cellular processes. Additionally, this compound could be studied for its potential as a cancer therapy. Overall, this compound has shown promising results in various fields and warrants further investigation.
In conclusion, this compound is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new therapies for various diseases.
Synthesis Methods
The synthesis of 4-[(4-benzyl-1-piperidinyl)methyl]benzamide involves the reaction of 4-benzylpiperidine with benzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound. This method has been reported to have a yield of up to 80%.
Scientific Research Applications
4-[(4-benzyl-1-piperidinyl)methyl]benzamide has been studied for its potential applications in various fields such as medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of neuropathic pain and depression. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects in animal models. In cancer research, this compound has been studied for its potential to inhibit the growth of cancer cells.
Properties
IUPAC Name |
4-[(4-benzylpiperidin-1-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O/c21-20(23)19-8-6-18(7-9-19)15-22-12-10-17(11-13-22)14-16-4-2-1-3-5-16/h1-9,17H,10-15H2,(H2,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVOSQNOQDRSVLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)CC3=CC=C(C=C3)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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